Cas no 1806326-03-3 (1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one
• CAS No: 1806326-03-3
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5001705
• Update Time: 2025-10-28

1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H10BrClO/c1-7-3-2-4-8(11)10(7)9(13)5-6-12/h2-4H,5-6H2,1H3
• InChI Key： FAKDRZLUTBGPSH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one

Chemical Profile of 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one (CAS No. 1806326-03-3)

1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one, identified by its Chemical Abstracts Service (CAS) number 1806326-03-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic ketones, characterized by its bromo and chloro substituents on a phenyl ring, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The structural motif of 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 6-position with a methyl group, while the propanone moiety is functionalized at the 3-position with a chlorine atom. This specific arrangement of halogen atoms creates a highly reactive system, making it a valuable intermediate in organic synthesis. The presence of both bromine and chlorine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic ketones like 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one. The bromo and chloro substituents on the phenyl ring can serve as handles for medicinal chemists to develop novel therapeutic agents. For instance, such compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify these halogenated aromatic systems allows for the fine-tuning of biological activity, making them promising candidates for further development.

One of the most compelling aspects of 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one is its utility as a building block in the synthesis of more complex molecules. The reactivity of the chlorine-substituted propanone group enables it to participate in nucleophilic addition reactions, while the brominated phenyl ring can undergo palladium-catalyzed cross-coupling reactions with various organic substrates. This versatility has made it a valuable tool in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds that are known to exhibit diverse biological activities.

Recent advancements in drug discovery have highlighted the importance of halogenated aromatic compounds due to their ability to enhance binding affinity and metabolic stability. 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one fits well within this paradigm, as its structural features are conducive to generating potent pharmacological entities. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways. The compound’s ability to serve as a precursor for more intricate molecules underscores its significance in modern medicinal chemistry.

The synthesis of 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by condensation steps to introduce the propanone moiety. The precise control over reaction conditions is crucial to achieving high yields and purity, as side reactions can often complicate the process. Advances in catalytic methods have improved the efficiency of these synthetic pathways, making it more feasible to produce this compound on a larger scale.

In conclusion, 1-(2-Bromo-6-methylphenyl)-3-chloropropan-1-one (CAS No. 1806326-03-3) represents a versatile and pharmacologically relevant compound that continues to attract interest from researchers worldwide. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of molecular interactions evolves, compounds like this will undoubtedly play a pivotal role in developing next-generation therapeutic agents.